3,5-dimethyl-1-(1-naphthylacetyl)-1H-pyrazole

• IUPAC Name: 1-(3,5-dimethylpyrazol-1-yl)-2-naphthalen-1-ylethanone
• InChI: InChI=1S/C17H16N2O/c1-12-10-13(2)19(18-12)17(20)11-15-8-5-7-14-6-3-4-9-16(14)15/h3-10H,11H2,1-2H3
• InChI Key: VFRITOOEVYPSNM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C(=O)CC2=CC=CC3=CC=CC=C32)C
• Molecular Formula: C17H16N2O
• DSSTOX Substance ID: DTXSID601188601
• Molecular Weight: 264.32 g/mol
• CAS RN: 28077-35-2

Description

3,5-dimethyl-1-(1-naphthylacetyl)-1H-pyrazole, also known as "DPN", is a synthetic compound that has been extensively studied for its potential applications in scientific research. DPN is a selective estrogen receptor modulator (SERM) that binds to estrogen receptors (ERs) and regulates their activity.

Mechanism of Action

DPN binds to ERβ and regulates its activity. ERβ is a transcription factor that regulates the expression of genes involved in various biological processes, such as cell proliferation, differentiation, and apoptosis. DPN has been shown to activate ERβ-dependent signaling pathways, which leads to the modulation of gene expression and cellular responses.
Biochemical and Physiological Effects:
DPN has been shown to have a wide range of biochemical and physiological effects. It has anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). DPN also has neuroprotective effects by promoting the survival of neurons and reducing oxidative stress. In addition, DPN has been shown to have anti-cancer effects by inhibiting the growth and proliferation of cancer cells.

Advantages and Limitations for Lab Experiments

DPN has several advantages for lab experiments. It is a selective agonist of ERβ, which allows for the specific activation of ERβ-dependent signaling pathways. DPN is also stable and can be easily synthesized in large quantities. However, DPN has some limitations for lab experiments. It has low solubility in aqueous solutions, which can make it difficult to administer to cells or animals. In addition, DPN has a short half-life, which can limit its effectiveness in certain experiments.

Future Directions

There are several future directions for the study of DPN. One area of research is the development of new analogs of DPN that have improved pharmacological properties, such as increased solubility and longer half-life. Another area of research is the investigation of the role of ERβ in various biological processes, such as aging, metabolism, and immunity. Finally, the potential therapeutic applications of DPN in various diseases, such as cancer and neurodegenerative diseases, should be further explored.

Synthesis Methods

DPN can be synthesized by reacting 1-naphthylacetyl chloride with 3,5-dimethylpyrazole in the presence of a base such as triethylamine. This reaction produces DPN as a white crystalline solid with a melting point of 133-135°C. The purity of DPN can be determined by high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

Scientific Research Applications

DPN has been extensively studied for its potential applications in scientific research. It is a potent and selective agonist of ERβ, which is one of the two types of ERs found in humans. DPN has been shown to have a wide range of biological activities, including anti-inflammatory, neuroprotective, and anti-cancer effects.